Cas no 49851-36-7 (Methyl 2-(2-aminophenyl)acetate hydrochloride)

• Product Name: Methyl 2-(2-aminophenyl)acetate hydrochloride
• CAS No: 49851-36-7
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• MDL: MFCD07371496
• CID: 1029926
• PubChem ID: 5743388
• Update Time: 2025-10-29

Methyl 2-(2-aminophenyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-aminophenyl)acetate hydrochloride
• METHYL (2-AMINO-PHENYL)-ACETATE HYDROCHLORIDE
• Methyl (2-amino-phenyl)-acetate hydrochloride, AldrichCPR
• methyl 2-(2-aminophenyl)acetate;hydrochloride
• ZBA85136
• AS-66679
• EN300-97652
• METHYL 2-(2-AMINOPHENYL)ACETATE HCL
• SCHEMBL1772178
• AKOS016845649
• Z1333043515
• Methyl2-(2-aminophenyl)acetatehydrochloride
• SB76805
• SY043080
• MFCD07371496
• CS-0042528
• DTXSID00420880
• 49851-36-7

• MDL： MFCD07371496
• Inchi： 1S/C9H11NO2.ClH/c1-12-9(11)6-7-4-2-3-5-8(7)10;/h2-5H,6,10H2,1H3;1H
• InChI Key： OZMUKUBEEKGADM-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 201.05600
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 2.36750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Methyl 2-(2-aminophenyl)acetate hydrochloride

Methyl 2-(2-aminophenyl)acetate hydrochloride: A Comprehensive Overview

Methyl 2-(2-aminophenyl)acetate hydrochloride (CAS No. 49851-36-7) is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its hydrochloride salt form, has garnered attention due to its structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The 2-(2-aminophenyl)acetate moiety, in particular, is a versatile pharmacophore that has been extensively studied for its potential applications in drug development.

The chemical structure of Methyl 2-(2-aminophenyl)acetate hydrochloride consists of an acetic acid ester linked to a phenyl ring substituted with an amino group. This configuration imparts unique physicochemical properties, including solubility and stability, which are critical factors in pharmaceutical formulations. The hydrochloride salt form enhances the compound's solubility in water, making it more suitable for various applications in drug delivery systems.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target neurological disorders. The amino phenyl group in Methyl 2-(2-aminophenyl)acetate hydrochloride suggests potential interactions with biological targets such as enzymes and receptors involved in neurochemical pathways. Preliminary studies have indicated that derivatives of this compound may exhibit properties relevant to the treatment of conditions like depression and anxiety, which are often associated with imbalances in neurotransmitter systems.

The synthesis of Methyl 2-(2-aminophenyl)acetate hydrochloride involves well-established organic reactions, including esterification and salt formation. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are crucial in characterizing the compound's molecular structure and confirming its identity.

One of the most compelling aspects of Methyl 2-(2-aminophenyl)acetate hydrochloride is its potential as a building block for more complex drug molecules. Researchers have explored its utility in generating libraries of compounds for high-throughput screening (HTS), a method widely used to identify lead candidates for further development. The structural flexibility offered by the phenyl ring and the amino group allows for modifications that can fine-tune pharmacological properties, such as receptor binding affinity and metabolic stability.

The pharmacokinetic profile of Methyl 2-(2-aminophenyl)acetate hydrochloride has been evaluated through in vitro and in vivo studies. These investigations have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound's favorable solubility profile suggests potential advantages in oral formulations, while its stability under various conditions enhances its suitability for industrial-scale production.

In conclusion, Methyl 2-(2-aminophenyl)acetate hydrochloride represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated utility in synthetic chemistry position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation medicines.